Cas no 1260877-07-3 (3-5-(trifluoromethyl)thiophen-2-ylpiperidine)

• Product Name: 3-5-(trifluoromethyl)thiophen-2-ylpiperidine
• CAS No: 1260877-07-3
• MF: C₁₀H₁₂F₃NS
• MW: 235.269191741943
• CID: 5896078
• PubChem ID: 129955098
• Update Time: 2025-05-21

3-5-(trifluoromethyl)thiophen-2-ylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-5-(trifluoromethyl)thiophen-2-ylpiperidine
• EN300-1930820
• 1260877-07-3
• 3-[5-(trifluoromethyl)thiophen-2-yl]piperidine

• Inchi： 1S/C10H12F3NS/c11-10(12,13)9-4-3-8(15-9)7-2-1-5-14-6-7/h3-4,7,14H,1-2,5-6H2
• InChI Key： CFFQZFABZHJMBQ-UHFFFAOYSA-N
• SMILES： S1C(C(F)(F)F)=CC=C1C1CNCCC1

Computed Properties

• Exact Mass: 235.06425505g/mol
• Monoisotopic Mass: 235.06425505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 40.3Ų

Additional information on 3-5-(trifluoromethyl)thiophen-2-ylpiperidine

3-(5-(Trifluoromethyl)Thiophen-2-yl)Piperidine: A Comprehensive Overview

The compound with CAS No. 1260877-07-3, commonly referred to as 3-(5-(Trifluoromethyl)Thiophen-2-yl)Piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a thiophene moiety substituted with a trifluoromethyl group. The trifluoromethyl group is a highly electron-withdrawing substituent, which significantly influences the electronic properties of the molecule, making it an interesting subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 3-(5-(Trifluoromethyl)Thiophen-2-yl)Piperidine through various routes. One notable approach involves the coupling of a suitably substituted thiophene derivative with a piperidine precursor under catalytic conditions. This method not only ensures high yields but also allows for precise control over the stereochemistry of the final product. The use of transition metal catalysts, such as palladium complexes, has been pivotal in achieving these results, highlighting the importance of catalysis in modern organic synthesis.

The electronic properties of 3-(5-(Trifluoromethyl)Thiophen-2-yl)Piperidine have been extensively studied using computational methods. These studies reveal that the presence of the trifluoromethyl group significantly alters the electron density distribution within the molecule, particularly around the thiophene ring. This effect is crucial for understanding the molecule's reactivity and potential applications in areas such as drug design and materials science.

In terms of pharmacological applications, 3-(5-(Trifluoromethyl)Thiophen-2-yl)Piperidine has shown promising activity in preclinical studies. It has been evaluated as a potential modulator of various biological targets, including GABA receptors and ion channels. The compound's ability to interact with these targets suggests its potential utility in treating conditions such as epilepsy and chronic pain. Recent research has also explored its effects on neuronal signaling pathways, further underscoring its therapeutic potential.

The structural versatility of 3-(5-(Trifluoromethyl)Thiophen-2-yl)Piperidine makes it an ideal candidate for further modification and optimization. Researchers are currently investigating analogs with varying substituents on both the thiophene and piperidine rings to enhance its pharmacokinetic properties and improve its efficacy. These efforts are supported by advanced computational tools that enable rapid screening of potential candidates.

From a synthetic perspective, the development of scalable synthesis routes for 3-(5-(Trifluoromethyl)Thiophen-2-yl)Piperidine remains an area of active research. The identification of cost-effective precursors and environmentally friendly reaction conditions are key priorities in this endeavor. Recent breakthroughs in flow chemistry have provided new avenues for achieving these goals, paving the way for large-scale production if clinical trials prove successful.

In conclusion, 3-(5-(Trifluoromethyl)Thiophen-2-yl)Piperidine represents a compelling example of how modern chemical synthesis and computational modeling can converge to advance drug discovery. Its unique structure, coupled with its promising pharmacological profile, positions it as a valuable asset in the ongoing quest for novel therapeutic agents.